Cas no 142503-06-8 (4-ethynyl-3-Pyridinol)

4-Ethynyl-3-Pyridinol is a pyridine derivative featuring an ethynyl substituent at the 4-position and a hydroxyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its ethynyl group enables click chemistry applications, such as Huisgen cycloadditions, facilitating efficient conjugation with azides. The hydroxyl group provides a reactive handle for further functionalization, enhancing its utility in heterocyclic chemistry. The compound’s structural features make it valuable for constructing complex molecular architectures with precision. High purity and stability under controlled conditions ensure reliable performance in research and industrial applications.
4-ethynyl-3-Pyridinol structure
4-ethynyl-3-Pyridinol structure
Product Name:4-ethynyl-3-Pyridinol
CAS No:142503-06-8
MF:C7H5NO
MW:119.120701551437
CID:101038
PubChem ID:14948577
Update Time:2025-06-07

4-ethynyl-3-Pyridinol Chemical and Physical Properties

Names and Identifiers

    • 4-ethynyl-3-Pyridinol
    • 3-Pyridinol, 4-ethynyl-
    • 4-ethynylpyridin-3-ol
    • 3-Pyridinol,4-ethynyl
    • F-1014
    • 3-Pyridinol,4-ethynyl-(9CI)
    • DTXSID40565906
    • starbld0009810
    • 142503-06-8
    • EN300-6962115
    • Inchi： 1S/C7H5NO/c1-2-6-3-4-8-5-7(6)9/h1,3-5,9H
    • InChI Key： FIMRYBNJRYHRQY-UHFFFAOYSA-N
    • SMILES： OC1C=NC=CC=1C#C

Computed Properties

  • Exact Mass: 119.03700
  • Monoisotopic Mass: 119.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12000
  • LogP: 0.76850

4-ethynyl-3-Pyridinol Pricemore >>

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4-ethynyl-3-Pyridinol Production Method

4-ethynyl-3-Pyridinol Related Literature

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